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Compound of Interest

Compound Name: Basic red 2

Cat. No.: B3428820 Get Quote

Essential Safety and Handling Guide for Basic Red 2
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Basic Red 2 (also known as Safranine O) in a laboratory setting.

The information is intended for researchers, scientists, and drug development professionals to

ensure safe handling and mitigate risks.

Chemical and Physical Properties
Basic Red 2 is a synthetic organic compound widely used as a biological stain and in various

industrial applications. It is important to be aware of its properties to handle it safely.
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Property Value Reference

Synonyms Safranine O, C.I. 50240

CAS Number 477-73-6

Molecular Formula C₂₀H₁₉ClN₄

Molecular Weight 350.85 g/mol

Appearance
Dark green or reddish-brown

powder

Melting Point >240°C (decomposes)

Flash Point 46°C

Solubility

Soluble in water (red solution)

and ethanol (red solution with

yellow fluorescence).

Storage

Room temperature, in a cool,

dry, well-ventilated area. Keep

container tightly closed.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are critical to minimize exposure to Basic Red 2. The

minimum required PPE for handling this chemical includes a lab coat, protective eyewear, and

gloves.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection Safety Goggles or Face Shield

Required to protect against

splashes and dust. Basic Red

2 is classified as irritating to

the eyes and can cause

serious eye damage. Goggles

are necessary for protection

against liquid splashes and

chemical vapors. A face shield

should be used in conjunction

with goggles when there is a

significant splash risk.

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

the minimum requirement for

incidental contact. Gloves must

be inspected before use and

removed immediately after

contact with the chemical. For

prolonged handling or when

working with solutions, more

robust gloves may be

necessary.

Body Protection Laboratory Coat

A lab coat should be worn to

protect the skin and personal

clothing from dust and

splashes.

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Generally not required under

normal laboratory use with

adequate ventilation. However,

if dust formation is unavoidable

or if exposure limits are

exceeded, a respirator is

necessary to avoid breathing

in dust.
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Operational Plans and Handling Procedures
Adherence to standard operating procedures is crucial for the safe handling of Basic Red 2.

General Handling Protocol
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible. Read the Safety Data Sheet (SDS) thoroughly.

Ventilation: Handle Basic Red 2 in a well-ventilated area, preferably within a chemical fume

hood to minimize inhalation of dust.

Weighing: Weigh the solid powder carefully to avoid creating dust. Use a spatula and weigh

paper or a weighing boat.

Dissolving: When preparing solutions, add the solid powder slowly to the solvent (e.g., water

or ethanol) to prevent splashing.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if

gloves were worn.

Storage: Keep the container tightly closed when not in use and store it in a designated,

properly labeled area.

Emergency and Disposal Plans
A clear plan for emergencies and waste disposal is mandatory for any laboratory working with

hazardous chemicals.

First Aid and Exposure Response
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Skin Contact

Remove all contaminated clothing immediately.

Wash the affected skin area with plenty of soap

and water. If irritation or other symptoms persist,

seek medical attention.

Inhalation

Move the exposed person to fresh air. If

breathing is difficult or stops, provide artificial

respiration. Seek medical attention.

Ingestion

DO NOT induce vomiting. Rinse the mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Seek

immediate medical attention.

Spill Response Protocol
In the event of a spill, follow these steps to ensure safety and proper cleanup.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated. Close the lab door to contain vapors.

Don PPE: Wear appropriate PPE, including a lab coat, goggles, and chemical-resistant

gloves. If the spill generates significant dust, respiratory protection is required.

Containment: For solid spills, carefully sweep up the material to avoid raising dust and place

it in a labeled container for disposal. For liquid spills, cover with an inert absorbent material

like vermiculite or sand.
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Cleanup: Collect the absorbent material and place it into a suitable, labeled container for

hazardous waste disposal.

Decontaminate: Clean the spill area with soap and water.

Dispose: Dispose of all contaminated materials (including PPE) as hazardous waste.

Report: Report the spill to the laboratory supervisor or Environmental Health and Safety

office.

Chemical Spill Response Workflow
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Workflow for Basic Red 2 Spill Response

Initial Response

Preparation

Cleanup

Finalization

Spill Occurs

Alert Others & Evacuate Area

Assess Spill Size & Hazard

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Gather Spill Kit Materials

Contain Spill with Absorbent
(Avoid Raising Dust)

Collect Contaminated Material

Clean Spill Area

Package & Label Waste

Report Incident to Supervisor/EHS

Click to download full resolution via product page

Caption: Logical workflow for responding to a Basic Red 2 chemical spill.
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Waste Disposal Plan
All waste contaminated with Basic Red 2 must be treated as hazardous waste and disposed of

according to institutional and local regulations.

Solid Waste: Collect solid Basic Red 2 powder, contaminated weighing paper, and used

absorbent materials in a clearly labeled, sealed, and puncture-resistant hazardous waste

container.

Liquid Waste: Collect aqueous solutions of Basic Red 2 in a designated, sealed, and

properly labeled hazardous waste container. Do not pour solutions down the drain.

Concentrated dyes must be collected for waste pickup.

Contaminated Items: Dispose of contaminated gloves, lab coats, and other disposable items

in a designated hazardous waste bag.

Empty Containers: The first rinse of an empty container must be collected and disposed of

as hazardous waste. After thorough rinsing, the container can be managed according to

institutional guidelines.

Pickup: Request a hazardous waste pickup from your institution's Environmental Health and

Safety (EHS) department as soon as containers are full.

To cite this document: BenchChem. [Personal protective equipment for handling Basic red
2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3428820#personal-protective-equipment-for-
handling-basic-red-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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